Cas no 942474-44-4 (1-(4-Fluoro-2-nitrophenyl)piperidin-4-ol)

• Product Name: 1-(4-Fluoro-2-nitrophenyl)piperidin-4-ol
• CAS No: 942474-44-4
• MF: C₁₁H₁₃FN₂O₃
• MW: 240.2313
• CID: 4666590
• Update Time: 2025-05-20

1-(4-Fluoro-2-nitrophenyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-FLUORO-2-NITROPHENYL)PIPERIDIN-4-OL
• 4-Piperidinol, 1-(4-fluoro-2-nitrophenyl)-
• 1-(4-Fluoro-2-nitrophenyl)piperidin-4-ol

• Inchi： InChI=1S/C11H13FN2O3/c12-8-1-2-10(11(7-8)14(16)17)13-5-3-9(15)4-6-13/h1-2,7,9,15H,3-6H2
• InChI Key： UOPYYFRFTXJMNM-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1F)[N+](=O)[O-])N2CCC(CC2)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 103-104

1-(4-Fluoro-2-nitrophenyl)piperidin-4-ol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(4-Fluoro-2-nitrophenyl)piperidin-4-ol

Comprehensive Overview of 1-(4-Fluoro-2-nitrophenyl)piperidin-4-ol (CAS No. 942474-44-4): Properties, Applications, and Industry Relevance

1-(4-Fluoro-2-nitrophenyl)piperidin-4-ol (CAS No. 942474-44-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This nitrophenyl-piperidine derivative combines a fluorinated aromatic ring with a piperidine alcohol moiety, making it a versatile intermediate for drug discovery and material science. The presence of both fluoro and nitro substituents enhances its reactivity, enabling applications in cross-coupling reactions and as a building block for bioactive molecules.

Recent studies highlight the compound's potential in designing central nervous system (CNS)-targeted therapeutics, aligning with the growing demand for neuropharmacological agents. Researchers are particularly interested in its piperidin-4-ol scaffold, a common motif in FDA-approved drugs for neurological disorders. The 4-fluoro-2-nitrophenyl group further contributes to its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in modern drug development.

From a synthetic chemistry perspective, CAS 942474-44-4 serves as a valuable precursor for heterocyclic compound synthesis. Its nitro group can be selectively reduced to amines, while the piperidine alcohol allows for further functionalization through esterification or etherification. These transformations are frequently searched in academic databases, reflecting the compound's utility in creating diverse molecular architectures. Industry reports suggest its use in developing PET radiotracer candidates, leveraging the fluorine atom for isotopic labeling.

The compound's physicochemical properties—including a molecular weight of 240.23 g/mol and moderate solubility in polar organic solvents—make it suitable for high-throughput screening applications. Analytical chemists emphasize its distinct UV-Vis absorption spectrum (λ_max ~320 nm), useful for reaction monitoring. These characteristics address common queries about nitroaromatic compound analysis, a trending subject in analytical method development circles.

Environmental and regulatory aspects of 1-(4-Fluoro-2-nitrophenyl)piperidin-4-ol are frequently discussed in green chemistry forums. While not classified as hazardous under major chemical inventories, proper handling of nitro-containing compounds remains essential. This aligns with industry-wide searches for sustainable nitration methods and fluorine-containing green reagents—key focus areas in 2024 chemical innovation reports.

Supply chain data indicates growing commercial availability of CAS 942474-44-4, with manufacturers offering custom synthesis services for pharmaceutical intermediates. The compound's chiral center at the piperidine-4-ol position sparks interest in enantioselective synthesis applications, another highly searched term in medicinal chemistry literature. Patent analyses reveal its incorporation in several kinase inhibitor development programs, particularly for oncology targets.

Thermal stability studies of this fluoro-nitrophenyl compound show decomposition above 200°C, making it suitable for standard laboratory processes. Computational chemistry models predict favorable molecular docking properties, especially for G-protein coupled receptor (GPCR) targets—a subject of numerous recent PubMed publications. These attributes respond to frequent queries about structure-activity relationship (SAR) optimization strategies.

In material science applications, the 942474-44-4 compound demonstrates potential as a monomer for functional polymer synthesis. Its hydrogen-bonding capability from the hydroxyl group and π-stacking potential from the aromatic system are valuable for designing supramolecular assemblies. These applications connect with trending searches for smart materials and self-healing polymers in advanced manufacturing sectors.

Quality control protocols for 1-(4-Fluoro-2-nitrophenyl)piperidin-4-ol typically involve HPLC purity analysis (often >98%) and 1H/13C NMR verification. The compound's crystalline form has been characterized by X-ray diffraction, addressing common researcher questions about solid-state characterization of drug intermediates. Storage recommendations (2-8°C under inert atmosphere) follow best practices for nitroaromatic stability.

Emerging applications include its use as a template for covalent organic frameworks (COFs) and as a ligand precursor in transition metal catalysis. These cutting-edge uses correlate with surging interest in metal-organic hybrid materials and click chemistry applications. The compound's multifunctional nature perfectly positions it to address these interdisciplinary research needs.